Cas no 808755-67-1 (2-Bromobenzodthiazol-6-ol)

2-Bromobenzodthiazol-6-ol structure

Product Name:2-Bromobenzodthiazol-6-ol

CAS No:808755-67-1

MF:C₇H₄BrNOS

MW:230.08175945282

MDL:MFCD12400755

CID:715109

PubChem ID:45116782

Update Time:2024-10-27

2-Bromobenzodthiazol-6-ol Chemical and Physical Properties

Names and Identifiers

- 2-Bromobenzothiazol-6-ol
- 2-bromo-1,3-benzothiazol-6-ol
- 2-Bromo-6-Benzo[d]thiazolol
- 2-bromo-6-Benzothiazolol
- 2-BROMOBENZO[D]THIAZOL-6-OL
- 6-Benzothiazolol,2-bromo-
- 6-Benzothiazolol,2-bromo-(9CI)
- 2-Bromo-6-benzothiazolol (ACI)
- 2-Bromo-6-hydroxybenzothiazole
- DTXSID50668497
- 808755-67-1
- DB-075712
- AKOS016002915
- EN300-3200938
- 2-bromo-6-hydroxy-benzothiazole
- SCHEMBL1360479
- AS-40840
- UYPYMYKTXNNPHA-UHFFFAOYSA-N
- J-508505
- CS-0019319
- 6-Benzothiazolol, 2-bromo-
- MFCD12400755
- 2-Bromobenzodthiazol-6-ol
- MDL： MFCD12400755
- Inchi： 1S/C7H4BrNOS/c8-7-9-5-2-1-4(10)3-6(5)11-7/h1-3,10H
- InChI Key： UYPYMYKTXNNPHA-UHFFFAOYSA-N
- SMILES： BrC1SC2C(=CC=C(C=2)O)N=1

Computed Properties

Exact Mass: 228.92
Monoisotopic Mass: 228.92
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 157
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.3
Topological Polar Surface Area: 61.4A^2

Experimental Properties

Density: 1.903
Boiling Point: 373.8°C at 760 mmHg
Flash Point: 179.9°C
Refractive Index: 1.768

2-Bromobenzodthiazol-6-ol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A051000040-1g	2-Bromo-6-hydroxybenzothiazole	808755-67-1	98%	1g	$430.98	2023-09-01
Alichem	A051000040-5g	2-Bromo-6-hydroxybenzothiazole	808755-67-1	98%	5g	$1415.23	2023-09-01
SHANG HAI XIAN DING Biotechnology Co., Ltd.	JL671-5g	2-Bromobenzodthiazol-6-ol	808755-67-1	95+%	5g	10800CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	JL671-100mg	2-Bromobenzodthiazol-6-ol	808755-67-1	95+%	100mg	801CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	JL671-250mg	2-Bromobenzodthiazol-6-ol	808755-67-1	95+%	250mg	1485CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	JL671-1g	2-Bromobenzodthiazol-6-ol	808755-67-1	95+%	1g	5850CNY	2021-05-07
TRC	B293640-50mg	2-Bromobenzo[d]thiazol-6-ol	808755-67-1		50mg	$ 50.00	2022-06-07
TRC	B293640-100mg	2-Bromobenzo[d]thiazol-6-ol	808755-67-1		100mg	$ 70.00	2022-06-07
TRC	B293640-500mg	2-Bromobenzo[d]thiazol-6-ol	808755-67-1		500mg	$ 295.00	2022-06-07
abcr	AB444361-250 mg	2-Bromobenzo[d]thiazol-6-ol, min. 95%; .	808755-67-1		250MG	€231.80	2023-07-18

2-Bromobenzodthiazol-6-ol Production Method

Production Method 1

1747-60-0

808755-67-1

Reaction Conditions

1.1 Reagents: Isoamyl nitrite , Copper bromide (CuBr2) Solvents: Acetonitrile ; 65 °C
2.1 Reagents: Boron tribromide Solvents: Dichloromethane ; 2 h, rt

Reference

Synthesis of Firefly Luciferin Analogues and Evaluation of the Luminescent Properties

Ioka, Shuji; et al, Chemistry - A European Journal, 2016, 22(27), 9330-9337

Production Method 2

2941-58-4

808755-67-1

Reaction Conditions

1.1 Reagents: Boron tribromide Solvents: Dichloromethane ; 2 h, rt

Reference

Synthesis of Firefly Luciferin Analogues and Evaluation of the Luminescent Properties

Ioka, Shuji; et al, Chemistry - A European Journal, 2016, 22(27), 9330-9337

Production Method 3

2941-58-4

808755-67-1

Reaction Conditions

1.1 Reagents: Boron tribromide Solvents: Dichloromethane ; 0 °C; 10 min, 0 °C; 27 h, rt
1.2 Reagents: Methanol ; 0 °C

Reference

Gadolinium-based contrast agents targeted to amyloid aggregates for the early diagnosis of Alzheimer's disease by MRI

Bort, Guillaume; et al, European Journal of Medicinal Chemistry, 2014, 87, 843-861

Production Method 4

1747-60-0

808755-67-1

Reaction Conditions

1.1 Reagents: p-Toluenesulfonic acid , Isoamyl nitrite , Tetrabutylammonium bromide Catalysts: Copper bromide (CuBr2) Solvents: Acetonitrile ; 45 min, 25 °C
2.1 Reagents: Boron tribromide Solvents: Dichloromethane ; -78 °C; -78 °C → rt; 16 h, rt
2.2 Reagents: Ammonium chloride Solvents: Water ; rt

Reference

Multicomponent Bioluminescence Imaging with a π-Extended Luciferin

Yao, Zi; et al, Journal of the American Chemical Society, 2020, 142(33), 14080-14089

Production Method 5

1747-60-0

808755-67-1

Reaction Conditions

1.1 Reagents: tert-Butyl nitrite , Copper bromide (CuBr2) Solvents: Acetonitrile ; 2.5 d, rt; 1.5 h, rt → 65 °C
1.2 Reagents: Hydrochloric acid Solvents: Water
2.1 Reagents: Boron tribromide Solvents: Dichloromethane ; 0 °C; 10 min, 0 °C; 27 h, rt
2.2 Reagents: Methanol ; 0 °C

Reference

Gadolinium-based contrast agents targeted to amyloid aggregates for the early diagnosis of Alzheimer's disease by MRI

Bort, Guillaume; et al, European Journal of Medicinal Chemistry, 2014, 87, 843-861